Cas no 1310404-88-6 (2-Butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1310404-88-6
• MF: C₁₅H₂₄BNO₃
• MW: 277.166964530945
• MDL: MFCD12198136
• CID: 1033344
• PubChem ID: 53398363
• Update Time: 2025-10-29

2-Butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-Butoxypyridine-3-boronic acid pinacol ester
• A1-23935
• DTXSID70694415
• SCHEMBL10224532
• 6-Butoxypyridine-3-boronicacidpinacolester
• PS-12714
• 1310404-88-6
• AKOS015949730
• MFCD12198136
• FD10351
• MB11698

• MDL： MFCD12198136
• Inchi： 1S/C15H24BNO3/c1-6-7-10-18-13-9-8-12(11-17-13)16-19-14(2,3)15(4,5)20-16/h8-9,11H,6-7,10H2,1-5H3
• InChI Key： CSUZZDNBWJNSIS-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)OCCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 277.18500
• Monoisotopic Mass: 277.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.58000
• LogP: 2.55970

Additional information on 2-Butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-Butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1310404-88-6)

2-Butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 1310404-88-6, is a key intermediate in the synthesis of various biologically active molecules. Its unique structure, featuring a butoxy substituent and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group attached to a pyridine ring, makes it particularly valuable for cross-coupling reactions such as Suzuki-Miyaura couplings. These reactions are fundamental in the construction of complex molecular architectures, which are often required in the development of novel therapeutic agents.

The compound's significance is further underscored by its application in the synthesis of pharmaceuticals. The pyridine core is a common motif in many drugs due to its ability to interact with biological targets in a favorable manner. Additionally, the presence of a boronic acid equivalent in the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group allows for convenient functionalization via palladium-catalyzed reactions. This versatility has made it a preferred choice for medicinal chemists seeking to develop new drug candidates.

In recent years, there has been a surge in research focused on developing more efficient and sustainable synthetic methodologies. The use of 2-Butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine as a building block aligns well with these trends. For instance, recent studies have demonstrated its utility in the synthesis of complex heterocyclic compounds through transition-metal-catalyzed reactions. These advancements not only improve the efficiency of synthetic routes but also reduce waste generation, thereby promoting greener chemistry practices.

The compound's role in drug discovery has been further highlighted by its incorporation into several lead compounds that are currently undergoing preclinical evaluation. One notable area of interest is its use in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted by therapeutic agents. The pyridine-based scaffold of 2-Butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborlan-2-yl)pyridine offers an excellent platform for designing molecules that can modulate kinase activity. Preliminary results from ongoing studies suggest that derivatives of this compound exhibit promising inhibitory effects on specific kinases while maintaining good selectivity.

Another emerging application of this compound is in the field of materials science. The unique electronic properties of the pyridine ring and the boronic acid equivalent make it an attractive candidate for the development of organic electronic materials. Researchers have explored its potential as a precursor for organic semiconductors and light-emitting diodes (OLEDs). The ability to precisely control the molecular structure through cross-coupling reactions allows for fine-tuning of material properties such as charge transportability and luminescence efficiency.

The synthesis and handling of 2-Butoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborlan-2-yl)pyridine require careful consideration due to its sensitivity to moisture and air. Typically synthesized under inert conditions using protected boronic acids and palladium catalysts, this compound must be stored under appropriate conditions to maintain its reactivity. Recent improvements in synthetic techniques have enabled higher yields and purities of this intermediate through optimized reaction conditions and purification methods.

The growing interest in this compound underscores its importance as a versatile building block in modern chemistry. As research continues to uncover new applications and synthetic strategies involving 1310404-88-6, its role in advancing both pharmaceuticals and materials science is expected to expand further. Collaborative efforts between academia and industry are likely to drive innovation in this area by leveraging the unique properties of this compound.